2-Chloro-1-(7-nitro-2H-benzo[b][1,4]oxazin-4(3H)-yl)ethanone

• Molecular Formula: C10H9ClN2O4
• Molecular Weight: 256.64 g/mol
• IUPAC Name: 2-chloro-1-(7-nitro-2,3-dihydro-1,4-benzoxazin-4-yl)ethanone
• InChI: InChI=1S/C10H9ClN2O4/c11-6-10(14)12-3-4-17-9-5-7(13(15)16)1-2-8(9)12/h1-2,5H,3-4,6H2
• InChI Key: IQVWEUCVJPLEIF-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(N1C(=O)CCl)C=CC(=C2)[N+](=O)[O-]

Description

2-Chloro-1-(7-nitro-2H-benzo[b][1,4]oxazin-4(3H)-yl)ethanone is a useful research compound. Its molecular formula is C10H9ClN2O4 and its molecular weight is 256.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 7-nitro-3,4-dihydro-2H-benzo[b][1,4]oxazine (8 g, 44.4 mmol) in anhydrous toluene (100 mL) under positive argon pressure was treated dropwise with 2-chloroacetyl chloride (3.91 mL, 48.8 mmol). The mixture was heated at reflux for 25 minutes and became a bright yellow solution. The solution was allowed to cool to room temperature, and a saturated NaHCO3 solution (150 mL) was added. The mixture was transferred to a separatory funnel, and the product was extracted with CH2Cl2 (2×200 mL). The combined organic layers were filtered through a pad of silica gel, washed with CH2Cl2 (50 mL), and concentrated to give a yellow solid (10 g, 88%). 1H-NMR (DMSO-d6) δ 8.22 (d, J=9.0 Hz, 1H), 7.80 (dd, J=2.7, 9.3 Hz, 1H), 7.72 (d, J=2.7 Hz, 1H), 4.74 (s, 2H), 4.40 (t, J=4.2 Hz, 2H), 3.94 (t, J=4.8 Hz, 2H); ESI-MS (m/z, %): 279 (MNa+, 30), 257 (MH+, 100).